molecular formula C30H39N3O3 B8322772 1-(3-(2-(3,4-Dimethoxyphenyl)ethylamino)-2-hydroxypropyl)-4-diphenylmethylpiperazine CAS No. 143759-62-0

1-(3-(2-(3,4-Dimethoxyphenyl)ethylamino)-2-hydroxypropyl)-4-diphenylmethylpiperazine

Cat. No.: B8322772
CAS No.: 143759-62-0
M. Wt: 489.6 g/mol
InChI Key: CWVCIFRVJSRPKI-UHFFFAOYSA-N
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Description

1-(3-(2-(3,4-Dimethoxyphenyl)ethylamino)-2-hydroxypropyl)-4-diphenylmethylpiperazine is a useful research compound. Its molecular formula is C30H39N3O3 and its molecular weight is 489.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

143759-62-0

Molecular Formula

C30H39N3O3

Molecular Weight

489.6 g/mol

IUPAC Name

1-(4-benzhydrylpiperazin-1-yl)-3-[2-(3,4-dimethoxyphenyl)ethylamino]propan-2-ol

InChI

InChI=1S/C30H39N3O3/c1-35-28-14-13-24(21-29(28)36-2)15-16-31-22-27(34)23-32-17-19-33(20-18-32)30(25-9-5-3-6-10-25)26-11-7-4-8-12-26/h3-14,21,27,30-31,34H,15-20,22-23H2,1-2H3

InChI Key

CWVCIFRVJSRPKI-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)CCNCC(CN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)O)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

3.08 g (0.01 mol) of 1-(diphenylmethyl)-4-(2,3-epoxypropyl)piperazine and 2 g (0.01 mol) of 2-(3,4-dimethoxyphenyl)ethylamine were refluxed with heating together with 200 ml of DMF for 24 hours in the presence of a catalytic amount of an alkali such as potassium carbonate. DMF was distilled off under reduced pressure, and a residue was extracted with ethyl acetate, and after washing with water and drying, the ethyl acetate was distilled off under reduced pressure to obtain 5.1 g of a crude subject compound of a viscous liquid. The obtained compound was refined by flush chromatography and fractional thin-layer chromatography with solvent mixtures of ethyl acetate--methanol and methylene chloride--methanol respectively to obtain 1.2 g of the subject compound in a viscous liquid state.
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